Cas no 2228646-02-2 (1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• CAS No: 2228646-02-2
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5814989
• PubChem ID: 165685420
• Update Time: 2025-06-24

1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• 1-({1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid
• EN300-1893172
• 2228646-02-2

• Inchi： 1S/C17H29NO4/c1-15(2,3)22-14(21)18-11-16(4,5)7-6-12(18)10-17(8-9-17)13(19)20/h12H,6-11H2,1-5H3,(H,19,20)
• InChI Key： LMDZIAFNZLVFOS-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCC(C)(C)CN2C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid

Introduction to 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid (CAS No. 2228646-02-2)

1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228646-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane core, which is a privileged scaffold known for its unique bioactivity and structural rigidity. The presence of a tert-butoxy carbonyl group and a dimethylpiperidine moiety further enhances its potential as a pharmacophore, making it a promising candidate for drug discovery and development.

The structural features of 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid contribute to its intriguing chemical and biological properties. The cyclopropane ring, being a three-membered carbon heterocycle, introduces strain into the molecule, which can be exploited to enhance binding affinity to biological targets. Additionally, the dimethylpiperidine group is a well-known pharmacophore that often enhances metabolic stability and oral bioavailability, while the tert-butoxy carbonyl group serves as a protecting group in peptide synthesis and can also modulate the pharmacokinetic profile of the compound.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. For instance, studies have shown that cyclopropanes can interact with enzymes and receptors in ways that are distinct from other heterocyclic systems. This unique interaction profile makes them valuable tools for developing novel therapeutics. The compound 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid exemplifies this trend, as it combines the structural advantages of the cyclopropane ring with functional groups that are known to enhance drug-like properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets. The cyclopropane core can be designed to fit into specific binding pockets in proteins or enzymes, while the tert-butoxy carbonyl group and dimethylpiperidine moiety can be tailored to optimize interactions with these targets. This flexibility makes 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid a versatile scaffold for medicinal chemists seeking to develop novel drugs.

Recent research has also highlighted the importance of structure-based drug design in optimizing the efficacy and safety of pharmaceutical compounds. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in understanding how small molecules interact with biological targets at an atomic level. These techniques have been applied to 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}methyl)cyclopropane-1-carboxylic acid, providing insights into its binding mode and potential for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butoxy carbonyl group necessitates protective group strategies to prevent unwanted side reactions, while the installation of the cyclopropane ring often requires specialized methodologies such as ring-closing metathesis or cyclization reactions. Advances in synthetic chemistry have made it possible to access complex structures like 1-({1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-y}methyl)cyclopropane-1-carboxylic acid more efficiently than ever before.

In addition to its synthetic challenges, this compound presents opportunities for exploration in various therapeutic areas. For example, its structural motif suggests potential activity against enzymes involved in inflammation or cancer metabolism. Preclinical studies have begun to investigate these possibilities, with initial results indicating promising interactions with relevant biological targets. These findings underscore the importance of exploring novel scaffolds like cyclopropanes in drug discovery efforts.

The development of new pharmaceuticals is often hampered by issues related to metabolic stability and bioavailability. However, compounds like 1-{(tert-butoxy)carbonyl}-5-methoxy-pyrrolidine derivatives are designed with these challenges in mind. The presence of the dimethyl piperidine moiety is particularly noteworthy for its ability to improve metabolic stability by resisting hydrolysis under physiological conditions. This feature makes it an attractive component for designing drugs that require prolonged circulation times within the body.

The role of computational chemistry in drug design cannot be overstated. Modern computational tools allow researchers to predict how small molecules will behave before they are synthesized and tested experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. For compounds like {[CAS No: 2228646]}, computational studies have provided valuable insights into their potential as drug candidates by predicting their binding affinities and pharmacokinetic properties.

The future prospects for this compound are exciting given its unique structural features and potential applications in medicine. As research continues into new therapeutic targets and mechanisms of action, {[dimethoxy-pyrrolidine derivatives]} will likely play an increasingly important role in drug development pipelines worldwide.